Cas no 339279-48-0 (5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole)
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
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- 5-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-5-YL]ISOXAZOLE
- 5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole
- 5-(2-(4-Chlorophenyl)-1,3-thiazol-5-yl)isoxazole
- 5-(2-(4-chlorophenyl)thiazol-5-yl)isoxazole
- 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole
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- MDL: MFCD00974310
- Inchi: 1S/C12H7ClN2OS/c13-9-3-1-8(2-4-9)12-14-7-11(17-12)10-5-6-15-16-10/h1-7H
- InChI Key: HIYHYJIIYFNBLQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC=C(C2=CC=NO2)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- XLogP3: 3.4
- Topological Polar Surface Area: 67.2
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300053-100 mg |
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]isoxazole; . |
339279-48-0 | 100mg |
€221.50 | 2023-06-21 | ||
| Key Organics Ltd | 4M-012-1MG |
5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]isoxazole |
339279-48-0 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 4M-012-5MG |
5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]isoxazole |
339279-48-0 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 4M-012-10MG |
5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]isoxazole |
339279-48-0 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 4M-012-50MG |
5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]isoxazole |
339279-48-0 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | 4M-012-100MG |
5-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]isoxazole |
339279-48-0 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| Ambeed | A914660-1g |
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole |
339279-48-0 | 90% | 1g |
$350.0 | 2024-04-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00910578-1g |
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole |
339279-48-0 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| abcr | AB300053-100mg |
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]isoxazole; . |
339279-48-0 | 100mg |
€283.50 | 2025-02-16 |
5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole
Recent Advances in the Study of 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole (CAS: 339279-48-0)
The compound 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole (CAS: 339279-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the thiazole and oxazole rings in the molecule contribute to its high binding affinity towards target proteins, making it a promising scaffold for further drug development. Researchers have also explored modifications to the parent structure to enhance its pharmacokinetic properties.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole exhibited significant anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology, particularly for cancers resistant to conventional therapies.
Further investigations into the compound's mechanism of action have revealed its ability to interfere with signal transduction pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various malignancies. This multi-targeted approach could offer advantages over single-target inhibitors, potentially reducing the likelihood of drug resistance.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole and its derivatives. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These improvements are critical for facilitating further preclinical and clinical studies.
Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Current research efforts are directed towards addressing these limitations through structural optimization and formulation strategies.
In conclusion, 5-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-1,2-oxazole represents a compelling area of research in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable lead compound for the development of novel therapeutics. Continued research in this area is expected to yield important insights that could contribute to the treatment of various diseases, particularly in oncology and inflammation-related disorders.
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